Methyl 2-O-allyl-3-O-(2,3,4,6-tetra-O-acetyl-a-D-mannopyranosyl)-a-D-mannopyranoside

• IUPAC Name: [(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-[(2R,3R,4S,5S,6S)-3-hydroxy-2-(hydroxymethyl)-6-methoxy-5-prop-2-enoxyoxan-4-yl]oxyoxan-2-yl]methyl acetate
• InChI: InChI=1S/C24H36O15/c1-7-8-32-21-19(17(30)15(9-25)37-23(21)31-6)39-24-22(36-14(5)29)20(35-13(4)28)18(34-12(3)27)16(38-24)10-33-11(2)26/h7,15-25,30H,1,8-10H2,2-6H3/t15-,16-,17-,18-,19+,20+,21+,22+,23+,24-/m1/s1
• InChI Key: BPNGMWPZBKSQCO-WCOSSBOLSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC2C(C(OC(C2OCC=C)OC)CO)O)OC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@H]([C@@H]([C@@H]([C@H](O1)O[C@H]2[C@@H]([C@H](O[C@@H]([C@H]2OCC=C)OC)CO)O)OC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C24H36O15
• Molecular Weight: 564.5 g/mol
• CAS No.: 81555-75-1

Description

Methyl 2-O-allyl-3-O-(2,3,4,6-tetra-O-acetyl-a-D-mannopyranosyl)-a-D-mannopyranoside, also known as this compound, is a useful research compound. Its molecular formula is C₂₄H₃₆O₁₅ and its molecular weight is 564.53. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Applications : Methyl 2-O-allyl-3-O-(2,3,4,6-tetra-O-acetyl-α-D-mannopyranosyl)-α-D-mannopyranoside is a significant compound in the synthesis of complex oligosaccharides with biological significance. Its preparation involves Helferich glycosylation, a method used for attaching sugar molecules together, which plays a critical role in creating model compounds for biological studies and understanding carbohydrate-based interactions in biological systems. Notably, this compound has been utilized in the synthesis of model oligosaccharides of biological significance, such as methyl 3,6-di-O-(α-D-mannopyranosyl)-α-D-mannopyranoside and the corresponding mannobiosides, showcasing its relevance in the synthesis of biologically significant molecules (Winnik et al., 1982). The disaccharides produced through these synthetic routes, such as methyl 3-O-(α-D-mannopyranosyl)-α-D-mannopyranoside and methyl 6-O-(α-D-mannopyranosyl)-α-D-mannopyranoside, have been synthesized, contributing to the rich tapestry of oligosaccharide chemistry and their potential applications in biological research.

Structural and Conformational Analysis : The structural properties of D-mannopyranosyl rings containing O-acetyl side-chains have been extensively studied to understand the effects of O-acetylation on bond lengths, bond angles, and torsion angles. Such studies are crucial for comprehending the subtle changes in molecular conformation upon modification and how these changes might affect the biological activity or interaction of these molecules. It's found that O-acetylation exerts minimal effect on certain bond lengths but can lead to notable changes in exocyclic C-O bonds involved in O-acetylation, indicating the sensitivity of saccharide structures to chemical modifications (Turney et al., 2019).